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Compound of Interest

Compound Name:
Methyl 2-amino-3-hydroxy-4-

methoxybenzoate

CAS No.: 90610-49-4

Cat. No.: B2995829

Get Quote

Executive Summary: The Structural Determinants of
Volatility vs. Stability
In the development of pharmaceuticals and functional fragrances, Methyl Anthranilate (MA) and

its derivatives occupy a unique structural niche. Unlike its parent compound, Anthranilic Acid

(AA), which is a high-melting solid (

), Methyl Anthranilate is a liquid at room temperature (

).

This guide compares the crystallographic and structural properties of these two distinct classes.

The core differentiator is the Hydrogen Bond Tug-of-War:

Methyl Anthranilate (MA): Dominated by a strong intramolecular hydrogen bond (S(6) motif),

"locking" the molecule and preventing strong intermolecular networks. This drives volatility

(fragrance) and membrane permeability.
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Anthranilic Acid (AA): Dominated by intermolecular hydrogen bonds and zwitterionic

potential, creating robust crystal lattices. This drives solid-state stability and drug-likeness.

This analysis provides experimental protocols for overcoming the "liquid limitation" of MA via

cryo-crystallography and co-crystallization, compared against the standard solid-state analysis

of AA.

Structural Fundamentals: The "Scorpion Tail" Effect
The defining feature of anthranilic acid esters is the planar six-membered ring formed by the

interaction between the amine proton and the carbonyl oxygen.

The Intramolecular S(6) Motif
In Methyl Anthranilate, the amino group (

) acts as a hydrogen bond donor to the carbonyl oxygen (

) of the ester.

Geometry: The

interaction creates a pseudo-aromatic ring.

Consequence: This internal "lock" reduces the polarity of the molecule's exterior, lowering

the boiling point and increasing lipophilicity. This is why MA is a volatile liquid used in

perfumery (grape scent), whereas AA is a stable solid.

Comparative Lattice Metrics
The following table summarizes the crystallographic differences between the ester (MA) and

the free acid (AA).
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Feature Methyl Anthranilate (MA) Anthranilic Acid (AA)

Physical State (RT)
Liquid (MP:

)

Solid (MP:

)

Dominant H-Bond
Intramolecular (

)

Intermolecular (

,

)

Crystal System
Orthorhombic (at

)

Orthorhombic (

) / Monoclinic (

)

Zwitterion Potential None (Ester blocked)
High (Neutral

Zwitterion)

Lattice Energy
Low (Van der Waals /

-stacking)
High (H-bond Network)

Primary Application
Fragrance, Flavor, Bird

Repellent

Drug Scaffold, Dye

Intermediate

Experimental Protocols
Analyzing the crystal structure of a room-temperature liquid requires specialized techniques.

Below are three distinct workflows: Cryo-Crystallography (for pure MA), Co-Crystallization (for

stabilization), and Standard Recrystallization (for AA comparison).

Protocol A: In Situ Cryo-Crystallization of Methyl
Anthranilate
Target: Obtaining a single crystal of pure MA from its liquid state.

Capillary Loading: Draw liquid Methyl Anthranilate into a Lindemann glass capillary (
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diameter). Seal both ends with flame or epoxy.

Mounting: Mount the capillary on the goniometer head of the diffractometer.

Flash Cooling:

Set the cryostream temperature to

(just below MP).

Slowly cool at a rate of

to induce nucleation.

Troubleshooting: If a polycrystalline mass forms (powder ring), use the zone-melting

technique. Use an optical heating laser to melt the polycrystal, leaving a single seed, then

slowly cool again.

Data Collection: Once a single domain is confirmed, cool rapidly to

to minimize thermal motion and collect full sphere data.

Protocol B: Co-Crystallization Stabilization
Target: Stabilizing MA in a solid lattice for room-temperature analysis.

Reagents: Methyl Anthranilate (

) and a co-former such as 2-amino-4,6-dimethoxypyrimidine or Picric Acid (

).

Solvent System: Dissolve both components in a 1:1 mixture of Ethanol:Toluene (

).

Growth: Allow slow evaporation at room temperature in a vibration-free environment.

Result: The co-former disrupts the intramolecular "lock" of MA, engaging it in intermolecular

bonds that raise the melting point, allowing standard XRD analysis.
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Protocol C: Polymorph Screening of Anthranilic Acid
(Reference)
Target: Generating Form I (Stable) vs. Form II (Metastable).

Form I (Stable): Dissolve AA in Acetic Acid. Allow slow evaporation.[1] This yields colorless

tablets (Neutral dimers).

Form II (Metastable): Dissolve AA in Ethanol at

. Rapidly cool to

. This yields brown bipyramids.[2]

Analysis: Compare the

bond lengths. Form I often shows bond length equalization indicative of zwitterionic
character (

).

Visualizing the Structural Logic
Interaction Network: Liquid vs. Solid
This diagram illustrates why Methyl Anthranilate remains liquid while Anthranilic Acid forms

robust solids.

Methyl Anthranilate
(Liquid)

Intramolecular H-Bond
(S(6) Ring)

Dominant Interaction

Anthranilic Acid
(Solid)

Minor Component

Intermolecular H-Bond
(Dimer/Network)

Dominant Interaction

Low Lattice Energy
High Volatility

Prevents Network Formation

High Lattice Energy
High Stability

Locks Crystal Lattice
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Figure 1: The "Structural Tug-of-War". MA is dominated by internal bonding (yellow), preventing

the network formation seen in AA (green).

Experimental Workflow Decision Tree
Choose the correct analysis path based on your physical sample state.

Start: Sample Selection Is Sample Solid at RT?

Yes (e.g., Anthranilic Acid)

No (e.g., Methyl Anthranilate)

Powder XRD
(Phase ID)

Single Crystal XRD
(Structure Solution)

In Situ Cryo-Crystallization
(Capillary Method)

Pure Compound

Co-Crystallization
(Add Pyrimidine/Acid)

Stabilization

Click to download full resolution via product page

Figure 2: Decision matrix for selecting the appropriate crystallographic technique.

Comparative Data Analysis
When analyzing your diffraction data, use these reference values to validate your structure

solution.
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Parameter
Methyl Anthranilate
(Cryo)

Anthranilic Acid
(Form I)

Significance

Space Group (Orthorhombic) (Orthorhombic)

AA packs more

efficiently due to

zwitterionic dimers.

Distance (Intramolecular) (Intermolecular)

Short distance in MA

confirms the "locked"

conformation.

Bond Length
(Neutral) /

(Zwitterion)

Bond length variation

in AA indicates proton

transfer.

Packing Coefficient

Lower packing in MA

correlates with higher

solubility/permeability.

Application Note: If your solved structure for a Methyl Anthranilate derivative shows an

distance

, suspect that the intramolecular bond has been disrupted by crystal packing forces or co-
former interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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